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Compound of Interest

Torosachrysone 8-O-beta-
Compound Name:

gentiobioside

Cat. No.: B12307834

For Researchers, Scientists, and Drug Development Professionals

Introduction

Torosachrysone 8-O-beta-gentiobioside is a naturally occurring anthraquinone glycoside
found in plants of the Cassia genus.[1][2][3] Anthraquinone glycosides are a class of
compounds known for their diverse biological activities, making them of interest to the
pharmaceutical and cosmetic industries.[4] Mass spectrometry is a powerful analytical
technique for the identification and structural elucidation of such compounds. This application
note provides a detailed protocol for the analysis of Torosachrysone 8-O-beta-gentiobioside
using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Chemical Properties

Property Value Source
Molecular Formula C26H34014 [5]
Exact Mass 570.19485575 Da [5]
Molecular Weight 570.5 g/mol [5]

Experimental Protocol
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This protocol is based on established methods for the analysis of anthraquinone glycosides.[6]
[71[8][9][10]

1. Sample Preparation

o Standard Solution: Prepare a 1 mg/mL stock solution of Torosachrysone 8-O-beta-
gentiobioside in methanol. Further dilute with methanol to a working concentration of 10
pg/mL.

» Plant Material Extraction (if applicable):

o

Weigh 1.0 g of dried and powdered plant material (e.g., Cassia tora seeds).

Add 20 mL of 70% methanol.

[¢]

Sonricate for 30 minutes.

[¢]

o

Centrifuge at 4000 rpm for 15 minutes.

o

Filter the supernatant through a 0.22 um syringe filter prior to LC-MS/MS analysis.
2. Liquid Chromatography (LC) Parameters

 Instrument: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance
Liquid Chromatography (UHPLC) system.

e Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 um).
» Mobile Phase:

o A: 0.1% formic acid in water

o B: 0.1% formic acid in acetonitrile
o Gradient:

o 0-2min: 5% B

o 2-15 min: 5-95% B
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o 15-18 min: 95% B
o 18-18.1 min: 95-5% B

o 18.1-20 min: 5% B

e Flow Rate: 0.3 mL/min

e Column Temperature: 30 °C

e Injection Volume: 5 uL

3. Mass Spectrometry (MS) Parameters

¢ Instrument: Triple quadrupole or Q-TOF mass spectrometer.
 lonization Source: Electrospray lonization (ESI), positive ion mode.
o Capillary Voltage: 3.5 kV

e Source Temperature: 120 °C

e Desolvation Temperature: 350 °C

» Desolvation Gas Flow: 800 L/hr

e Cone Gas Flow: 50 L/hr

o Collision Gas: Argon

e Scan Mode: Full scan (m/z 100-1000) and product ion scan.

Data Presentation

Table 1: Predicted Quantitative Mass Spectrometry Data for Torosachrysone 8-O-beta-
gentiobioside
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Predicted Relative

lon Description Predicted m/z )
Intensity (%)
[M+H]* 571.19 100
[M+Na]* 593.17 20
[M+H - 162]* (Loss of terminal
409.14 80
glucose)
[M+H - 324]* (Loss of
247.09 60

gentiobioside)

Caption: Predicted m/z values and relative intensities for the protonated molecule and major
fragment ions of Torosachrysone 8-O-beta-gentiobioside.

Predicted Fragmentation Pathway

The fragmentation of glycosides in positive ion ESI-MS/MS is typically characterized by the
cleavage of the glycosidic bonds. For Torosachrysone 8-O-beta-gentiobioside, the primary
fragmentation is expected to be the sequential loss of the two glucose units that form the
gentiobioside moiety.

-162 Da (Glucose [M+H - CeéH1005]* -162 Da (Glucose [M+H - C12H20010]*
m/z 409.14 m/z 247.09

Click to download full resolution via product page

Caption: Predicted fragmentation pathway of Torosachrysone 8-O-beta-gentiobioside.

Experimental Workflow

The overall workflow for the analysis is depicted in the following diagram.
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Caption: Experimental workflow for LC-MS/MS analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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